2-[(3-allyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-(5,6-dimethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C16H16N4O2S3/c1-4-6-20-14(22)12-9(2)10(3)25-13(12)19-16(20)24-8-11(21)18-15-17-5-7-23-15/h4-5,7H,1,6,8H2,2-3H3,(H,17,18,21)
• InChI Key: KSSCIHXZERFNRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)NC3=NC=CS3)CC=C)C
• Molecular Formula: C16H16N4O2S3
• Molecular Weight: 392.5 g/mol

Description

The compound belongs to a class of heterocyclic compounds known for their diverse biological activities. It features a thieno[2,3-d]pyrimidine core, a motif commonly observed in medicinal chemistry due to its pharmacological relevance.

Synthesis Analysis

The synthesis of related thieno[2,3-d]pyrimidine derivatives often involves the use of N-aryl-2-chloroacetamides as electrophilic building blocks, leading to various annulated thiazolo[3,2-a]pyrimidinone products. This process typically includes the elimination of by-products like aniline or 2-aminobenzothiazole (Janardhan et al., 2014).

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidine derivatives has been elucidated through various analytical and spectral studies, including single crystal X-ray data. This helps in confirming the structure of the synthesized compounds and understanding their molecular conformation (Janardhan et al., 2014).

Chemical Reactions and Properties

Thieno[2,3-d]pyrimidines undergo various chemical reactions, including S-alkylation, intramolecular cyclization, and regioselective 1,3-dipolar cycloaddition. These reactions lead to the formation of diverse derivatives with potential biological activities (Danel et al., 1998).

Physical Properties Analysis

Physical properties like solubility, melting point, and crystal structure of thieno[2,3-d]pyrimidine derivatives are typically characterized using techniques like NMR, IR, HRMS, and X-ray crystallography. These properties are crucial for understanding the compound's behavior in different environments and its suitability for various applications (Elmuradov et al., 2011).

Chemical Properties Analysis

The chemical properties of thieno[2,3-d]pyrimidine derivatives, including their reactivity, stability, and interaction with other molecules, are influenced by their molecular structure. These properties are vital for predicting the compound's biological activity and potential therapeutic use (Gangjee et al., 2009).